Cas no 1006485-71-7 (3-(3,5-dimethyl-1H-pyrazol-1-yl)butanenitrile)
1006485-71-7 structure
Product Name:3-(3,5-dimethyl-1H-pyrazol-1-yl)butanenitrile
CAS No:1006485-71-7
MF:C9H13N3
MW:163.219621419907
MDL:MFCD08558197
CID:3056967
PubChem ID:19616593
Update Time:2025-04-21
3-(3,5-dimethyl-1H-pyrazol-1-yl)butanenitrile Chemical and Physical Properties
Names and Identifiers
-
- 3-(3,5-dimethyl-1H-pyrazol-1-yl)butanenitrile
- BBL040695
- EN300-230761
- 3-(3,5-dimethylpyrazol-1-yl)butanenitrile
- CS-0240959
- GQB48571
- 2-(3,5-DIMETHYL-1H-PYRAZOL-1-YL)PROPYL CYANIDE
- AKOS000313347
- STK350875
- 1006485-71-7
-
- MDL： MFCD08558197
- Inchi： 1S/C9H13N3/c1-7-6-9(3)12(11-7)8(2)4-5-10/h6,8H,4H2,1-3H3
- InChI Key： RFOIALSJQHIPFA-UHFFFAOYSA-N
- SMILES： N1(C(C)=CC(C)=N1)C(C)CC#N
Computed Properties
- Exact Mass: 163.111
- Monoisotopic Mass: 163.111
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 193
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 41.6A^2
- XLogP3: 1.1
3-(3,5-dimethyl-1H-pyrazol-1-yl)butanenitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-230761-0.05g |
3-(3,5-dimethyl-1H-pyrazol-1-yl)butanenitrile |
1006485-71-7 | 95% | 0.05g |
$65.0 | 2024-06-20 | |
| Enamine | EN300-230761-0.1g |
3-(3,5-dimethyl-1H-pyrazol-1-yl)butanenitrile |
1006485-71-7 | 95% | 0.1g |
$97.0 | 2024-06-20 | |
| Enamine | EN300-230761-0.25g |
3-(3,5-dimethyl-1H-pyrazol-1-yl)butanenitrile |
1006485-71-7 | 95% | 0.25g |
$138.0 | 2024-06-20 | |
| Enamine | EN300-230761-0.5g |
3-(3,5-dimethyl-1H-pyrazol-1-yl)butanenitrile |
1006485-71-7 | 95% | 0.5g |
$217.0 | 2024-06-20 | |
| Enamine | EN300-230761-1.0g |
3-(3,5-dimethyl-1H-pyrazol-1-yl)butanenitrile |
1006485-71-7 | 95% | 1.0g |
$278.0 | 2024-06-20 | |
| Enamine | EN300-230761-2.5g |
3-(3,5-dimethyl-1H-pyrazol-1-yl)butanenitrile |
1006485-71-7 | 95% | 2.5g |
$468.0 | 2024-06-20 | |
| Enamine | EN300-230761-5.0g |
3-(3,5-dimethyl-1H-pyrazol-1-yl)butanenitrile |
1006485-71-7 | 95% | 5.0g |
$785.0 | 2024-06-20 | |
| Enamine | EN300-230761-10.0g |
3-(3,5-dimethyl-1H-pyrazol-1-yl)butanenitrile |
1006485-71-7 | 95% | 10.0g |
$1419.0 | 2024-06-20 | |
| Enamine | EN300-230761-1g |
3-(3,5-dimethyl-1H-pyrazol-1-yl)butanenitrile |
1006485-71-7 | 95% | 1g |
$278.0 | 2023-09-15 | |
| Enamine | EN300-230761-5g |
3-(3,5-dimethyl-1H-pyrazol-1-yl)butanenitrile |
1006485-71-7 | 95% | 5g |
$785.0 | 2023-09-15 |
3-(3,5-dimethyl-1H-pyrazol-1-yl)butanenitrile Related Literature
-
Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
-
Amit Kumar Majhi,Subbarao Kanchi,V. Venkataraman,K. G. Ayappa,Prabal K. Maiti Soft Matter, 2015,11, 8632-8640
-
Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
1006485-71-7 (3-(3,5-dimethyl-1H-pyrazol-1-yl)butanenitrile) Related Products
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